![molecular formula C7H5ClN2O B2806688 4-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol CAS No. 1190321-61-9](/img/structure/B2806688.png)
4-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ol is a chemical compound with the molecular formula C7H5ClN2O . It is used as an intermediate in the synthesis of the drug tofacitinib, which is used for the treatment of moderate to severe rheumatoid arthritis in adults who are intolerant or unresponsive to methotrexate . It can also be used as a biochemical reagent for life science related research .
Molecular Structure Analysis
The molecular structure of this compound has been studied using high-resolution X-ray diffraction data . The molecule has a pyrrolopyridine skeleton, with covalent N-C and C-C bonds established by (3, -1) bond critical points associated with relatively large electron densities .Physical and Chemical Properties Analysis
This compound has a molecular weight of 168.58 . Its InChI code is 1S/C7H5ClN2O/c8-5-3-6(11)10-7-4(5)1-2-9-7/h1-3H, (H2,9,10,11) .Scientific Research Applications
Synthesis and Reactivity
- 4-chloro-1H-pyrrolo[2,3-b]pyridin-6-ol serves as a versatile building block in the synthesis of various heterocyclic compounds. It has been used to synthesize 4-substituted 7-azaindole derivatives through nucleophilic displacement reactions (Figueroa‐Pérez et al., 2006).
Material Science and Optics
- The compound has been involved in the synthesis of novel heterocycles like 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one, which have applications in non-linear optics due to their hyperpolarizability properties (Murthy et al., 2017).
Electronic Structure Analysis
- High-resolution X-ray diffraction studies on 4-chloro-1H-pyrrolo[2,3-b]pyridine have helped in understanding its electronic structure and bonding scheme, which is crucial for its applications in various fields (Hazra et al., 2012).
Semiconductor Research
- Its derivatives have been studied for their potential in semiconductor applications, particularly in the context of nitrogen-embedded small molecule semiconducting materials (Zhou et al., 2019).
Biological Activity
- Certain derivatives of this compound have been synthesized and characterized for potential biological activities. These include compounds like 4-amino-1-(2,4-dichlorophenyl)-3-(3,4-dimethoxyphenyl)-6-phenyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile, which may have implications in medicinal chemistry (Sroor, 2019).
Antibacterial Properties
- Some synthesized pyrrolo[2,3-b]pyridine compounds have been screened for their antibacterial properties, indicating potential applications in the development of new antibiotics (Abdel-Mohsen & Geies, 2008).
Properties
IUPAC Name |
4-chloro-1,7-dihydropyrrolo[2,3-b]pyridin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O/c8-5-3-6(11)10-7-4(5)1-2-9-7/h1-3H,(H2,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQEDZZBQLURVDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=CC(=O)N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.